(2E)-1-[4-(1H-imidazol-1-yl)phenyl]-3-[3-(2-methylpropoxy)phenyl]prop-2-en-1-one

• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (E)-1-(4-imidazol-1-ylphenyl)-3-[3-(2-methylpropoxy)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C22H22N2O2/c1-17(2)15-26-21-5-3-4-18(14-21)6-11-22(25)19-7-9-20(10-8-19)24-13-12-23-16-24/h3-14,16-17H,15H2,1-2H3/b11-6+
• InChI Key: KXVXXEFJFRCLGN-IZZDOVSWSA-N
• Isomeric SMILES: CC(C)COC1=CC=CC(=C1)/C=C/C(=O)C2=CC=C(C=C2)N3C=CN=C3
• Canonical SMILES: CC(C)COC1=CC=CC(=C1)C=CC(=O)C2=CC=C(C=C2)N3C=CN=C3

Description

(2E)-1-[4-(1H-imidazol-1-yl)phenyl]-3-[3-(2-methylpropoxy)phenyl]prop-2-en-1-one is an organic compound that features both imidazole and phenyl groups. Compounds with such structures are often of interest in various fields of chemistry and biology due to their potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-1-[4-(1H-imidazol-1-yl)phenyl]-3-[3-(2-methylpropoxy)phenyl]prop-2-en-1-one typically involves the following steps:

Formation of the Imidazole Group: The imidazole group can be synthesized through the Debus-Radziszewski imidazole synthesis, which involves the reaction of glyoxal, formaldehyde, and ammonia or primary amines.

Coupling Reactions: The phenyl groups can be introduced through coupling reactions such as Suzuki or Heck coupling.

Final Assembly: The final compound can be assembled through a series of condensation reactions, often involving the use of catalysts and specific reaction conditions to ensure the correct configuration (E-configuration).

Industrial Production Methods

Industrial production methods for such compounds often involve large-scale synthesis using automated reactors and optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques such as chromatography and crystallization are common.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, often using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides like sodium borohydride.

Substitution: The phenyl groups can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic conditions.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride in methanol.

Substitution: Nitration using a mixture of nitric acid and sulfuric acid.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or alkanes.

Substitution: Introduction of nitro, halogen, or other functional groups onto the phenyl rings.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in catalytic reactions.

Material Science:

Biology

Enzyme Inhibition: Potential use as an inhibitor for specific enzymes.

Drug Development: Exploration of its pharmacological properties for therapeutic applications.

Medicine

Antimicrobial Activity: Investigation of its potential as an antimicrobial agent.

Cancer Research: Study of its effects on cancer cell lines.

Industry

Chemical Synthesis: Use as an intermediate in the synthesis of more complex molecules.

Mechanism of Action

The mechanism of action of (2E)-1-[4-(1H-imidazol-1-yl)phenyl]-3-[3-(2-methylpropoxy)phenyl]prop-2-en-1-one involves its interaction with specific molecular targets. The imidazole group can interact with metal ions or enzyme active sites, while the phenyl groups can participate in π-π interactions with aromatic residues in proteins. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

(2E)-1-[4-(1H-imidazol-1-yl)phenyl]-3-phenylprop-2-en-1-one: Lacks the 2-methylpropoxy group.

(2E)-1-[4-(1H-imidazol-1-yl)phenyl]-3-[3-(methoxy)phenyl]prop-2-en-1-one: Contains a methoxy group instead of the 2-methylpropoxy group.

Uniqueness

The presence of the 2-methylpropoxy group in (2E)-1-[4-(1H-imidazol-1-yl)phenyl]-3-[3-(2-methylpropoxy)phenyl]prop-2-en-1-one may confer unique properties such as increased lipophilicity, which can affect its biological activity and solubility.